2-(4-Chloro-[1,8]naphthyridin-2-yl)-benzamide

• Molecular Formula: C15H10ClN3O
• Molecular Weight: 283.71 g/mol
• IUPAC Name: 2-(4-chloro-1,8-naphthyridin-2-yl)benzamide
• InChI: InChI=1S/C15H10ClN3O/c16-12-8-13(19-15-11(12)6-3-7-18-15)9-4-1-2-5-10(9)14(17)20/h1-8H,(H2,17,20)
• InChI Key: TUKWURGQYVAAMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC3=C(C=CC=N3)C(=C2)Cl)C(=O)N

Description

2-(4-Chloro-[1,8]naphthyridin-2-yl)-benzamide is a useful research compound. Its molecular formula is C15H10ClN3O and its molecular weight is 283.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.99 g (10.0 mmol) 2,4-dichloro-[1,8]naphthyridine, 1.47 g (10.0 mmol) 2-cyanobenzeneboronic acid and 1.01 g (120.0 mmol) sodium bicarbonate in 100 ml DMF and 50 ml water was heated to 80° C. under nitrogen. 140 mg (0.20 mmol) bis-(triphenyl-phosphine)-palladium(II)-chloride were added and the mixture was stirred for 16 hrs at 80° C. Water was added to the reaction mixture and the resulting precipitate was filtered off and washed well with water. The residue was dried in vacuum yielding 2-(4-chloro-[1,8]naphthyridin-2-yl)-benzamide as yellow crystals; HPLC-MS: 1.55 min, [M+H] 284.